Cas no 2137835-06-2 (Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate)

• Product Name: Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate
• CAS No: 2137835-06-2
• MF: C₁₀H₁₁NaO₄S
• MW: 250.24671292305
• CID: 5965123
• PubChem ID: 165449612
• Update Time: 2025-10-12

Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723558
• 2137835-06-2
• sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate
• Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate

• Inchi： 1S/C10H12O4S.Na/c1-3-14-10(11)8-5-4-7(2)9(6-8)15(12)13;/h4-6H,3H2,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： INUVKYBWUOPMEF-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)OCC)C=CC=1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 250.02757428g/mol
• Monoisotopic Mass: 250.02757428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate

Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS No. 2137835-06-2): An Overview

Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS No. 2137835-06-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxycarbonyl group, a methyl group, and a sulfinate moiety, all attached to a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate is C₁₀H₁₁NaO₄S, and its molecular weight is approximately 260.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including sulfonation and esterification processes. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for both research and industrial applications.

In recent years, Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another significant area of research focuses on the antioxidant activity of Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, thereby potentially reducing the risk of these diseases.

Beyond its therapeutic potential, Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate also holds promise in drug delivery systems. The unique chemical structure of this compound allows it to be incorporated into various drug delivery platforms, such as liposomes and nanoparticles, enhancing the bioavailability and targeted delivery of other therapeutic agents. This property is particularly valuable in improving the efficacy and reducing the side effects of existing drugs.

The safety profile of Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility, making it suitable for further development into clinical applications. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, Sodium 5-(ethoxycarbonyl)-2-methylbenzene-1-sulfinate (CAS No. 2137835-06-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and antioxidant treatments. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.